Cas no 4815-29-6 (ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 4815-29-6
• Molecular Formula: C₁₀H₁₃NO₂S
• Molecular Weight: 211.2807
• MDL: MFCD00102063
• CID: 45343
• PubChem ID: 264105

ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate Properties

Names and Identifiers

• Ethyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 2-Amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid ethyl ester
• 4H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLIC ACID,2-AMINO-5,6-DIHYDRO-,ETHYL ESTER
• Ethyl 2-amino-5,6-dihydro-4H-cyclopenta[b]-thiophene-3-carboxylate
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid,2-amino-5,6-dih
• ethyl 2-amino-4,5,6-trihydrocyclopenta[1,2-b]thiophene-3-carboxylate
• Ethyl 2-Amino-4H,5H,6H-Cyclopenta[B]Thiophene-3-Carboxylate
• ethyl 2-amino-4H,5H,6H-cyclopentenothiophene-3-carboxylate
• ethyl 2-aminocyclopenta[b]thiophene-3-carboxylate
• BOJXCJDYZJSPMZ-UHFFFAOYSA-N
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, ethyl ester
• ethyl 2-amino-4,5,6-trihydrocyclopenta[1,2-b]thioph
• Enamine_004067
• Oprea1_110819
• NSC99004
• 4815-29-6
• CHEMBL341097
• Oprea1_176113
• PB42897
• NSC-99004
• AH-357/03337056
• NSC 99004
• Ethyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate #
• FS-1649
• AKOS000122157
• SY063739
• Z56855769
• SCHEMBL1976488
• EN300-02303
• CCG-249996
• 2-AMINO-5,6-DIHYDRO-4H-CYCLOPENTA(B)THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
• DTXSID80294965
• FT-0625931
• CS-W015046
• J-507894
• HMS1405I19
• F0016-0627
• MFCD00102063
• 2-Amino-cyclopentano-[b]-thiophen-3-carboxylic acid, 5,6-dihydro-, ethyl ester
• DB-020453
• STK025737
• BBL014356
• ALBB-001590

• MDL： MFCD00102063
• InChIKey： BOJXCJDYZJSPMZ-UHFFFAOYSA-N
• Inchi： 1S/C10H13NO2S/c1-2-13-10(12)8-6-4-3-5-7(6)14-9(8)11/h2-5,11H2,1H3
• SMILES： S1C(=C(C(=O)OC([H])([H])C([H])([H])[H])C2=C1C([H])([H])C([H])([H])C2([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 211.06700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 211.067
• Heavy Atom Count: 14
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 80.6

Experimental Properties

• LogP: 2.57690
• PSA: 80.56000
• Refractive Index: 1.6800 (estimate)
• Boiling Point: 386.8℃ at 760mmHg
• Melting Point: 114-116 ºC
• Flash Point: 187.7°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2079 (rough estimate)

ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate Security Information

• Safety Instruction： S22
• Risk Phrases：R20/22
• Dangerous goods sign：
• Risk Phrases： 20/22-36/37/38
• HazardClass：IRRITANT

ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%